![molecular formula C14H27NO3 B1292032 tert-Butyl cyclohexyl(3-hydroxypropyl)carbamate CAS No. 266690-55-5](/img/structure/B1292032.png)
tert-Butyl cyclohexyl(3-hydroxypropyl)carbamate
Overview
Description
Tert-Butyl cyclohexyl(3-hydroxypropyl)carbamate, also known as TBCHPC, is a cyclic carbamate ester that is used in a variety of scientific research applications. It is a synthetic compound that is composed of a tert-butyl group attached to a cyclohexyl ring, with a 3-hydroxypropyl group attached to the carbamate group. It is a versatile compound that has been used in a number of different fields, ranging from biochemical and physiological research to industrial applications.
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-cyclohexyl-N-(3-hydroxypropyl)carbamate | |
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InChI |
InChI=1S/C14H27NO3/c1-14(2,3)18-13(17)15(10-7-11-16)12-8-5-4-6-9-12/h12,16H,4-11H2,1-3H3 | |
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InChI Key |
CYUODDDPZDWKFV-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)OC(=O)N(CCCO)C1CCCCC1 | |
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Molecular Formula |
C14H27NO3 | |
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DSSTOX Substance ID |
DTXSID00625454 | |
Record name | tert-Butyl cyclohexyl(3-hydroxypropyl)carbamate | |
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Molecular Weight |
257.37 g/mol | |
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CAS No. |
266690-55-5 | |
Record name | tert-Butyl cyclohexyl(3-hydroxypropyl)carbamate | |
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Record name | Cyclohexyl-(3-hydroxy-propyl)-carbamic acid tert-butyl ester | |
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